The stretchable conductive materials with adjustable electromagnetic interference (EMI) shielding performance and other multifunctional integrated applications are remarkably desirable and challenging in flexible electronics. However, the existing stretchable materials often suffer from the decay of EMI shielding performance during the stretching process, which limits their practical applications. Meanwhile, it remains a great challenge to construct materials with ordered porous frameworks as integrated shielding devices. Incorporating porous structure will generate abundant interior surfaces/interfaces, facilitating multiple reflections of incident electromagnetic waves (EMWs). Herein, we employ ultrasound method to modify liquid metal (LM) with carbon nanotubes (CNTs), and further utilize an UV in-situ polymerization method to fabricate CNT@LM/polyacrylamide/gelatin (LMCPG) dual network hydrogel elastomer. The LMCPG hydrogel elastomer possesses high strength and durability, and its tensile strength reaches 117 kPa at 1033% strain owing to the high strength of the rigid network and the beneficial deformation ability of the flexible network. Deformable CNT@LM droplets elongate randomly during stretching process, which facilitates establishing more conductive paths. The EMI shielding capacity of the stretched elastomer can be controlled, achieving an intelligent on-off behavior, which exhibits a 211% increase at 200% strain in EMI shielding effectiveness (SE) compared with the undeformed state. Moreover, the LMCPG elastomer shows a significant triboelectric performance, which can provide power supply for flexible electronic devices, achieving an uninterrupted monitoring of the human body motion by devices. Therefore, as a flexible electronic material, it can offer a facile solution to achieve intelligent multifunctional integrated EMI shielding materials.

Vanadium oxide, with large interlayer spacing and variable oxidation state, has been widely favored by researchers as a promising cathode material for aqueous zinc ion batteries (ZIBs), but its non-ignorable disadvantages such as slow zinc ion diffusion kinetics, fragile structure, and poor electrical conductivity limit the practical application. Herein, it is found via density functional theory (DFT) calculation that the simultaneous introduction of oxygen vacancies and crystalline water can not only improve the conductivity of the vanadium oxide but also significantly reduce the diffusion energy barrier in the process of Zn2+ (de)intercalation. Hence, we employed a feasible over-reduction solvothermal method to introduce more oxygen vacancies and crystalline water into Od-V2O5·4VO2·0.82H2O (denoted as VHO). Based on the synergistic benefits of this dual engineering strategy, the VHO cathode exhibits impressive performance metrics (194.5 mAh g−1 at 20.0 A g−1). Further, systematic ex-situ characterizations reveal a mechanism for the sequential dominance of Zn2+/H+ (de)intercalation in the VHO cathode, i.e., insertion of Zn2+ dominates high voltages (1.40−0.70 V) and H+ dominates low voltages (0.70−0.20 V). The convenient dual-modification strategy is a hopeful one to put forward the application of ZIBs.

The tribo-piezoelectric microscopic coupling mechanism of ferroelectric polymers remains elusive due to the complicated interfacial electron transfer behavior and dipole-dipole interactions, limiting the development of high-performance tribo-piezoelectric hybrid nanogenerators. Herein, we take PVDF-Cu as an example to investigate the tribo-piezoelectric coupling mechanism at the ferroelectric polymer/metal interface under compression via first-principles calculations and KPFM experiments. It is revealed that the local deformation of the ferroelectric β-phase PVDF molecular chain not only concentrates the LUMO (lowest unoccupied molecular orbital) in the deformed region and lowers the LUMO energy level, but also changes the orientation and polarity of the dipoles, thus enhancing the triboelectric and piezoelectric charges. Furthermore, this work identifies dipole-dipole interactions and intramolecular/intermolecular electron transfer as the key intrinsic factors that promote the synergistic enhancement of triboelectricity and piezoelectricity. Specifically, the intramolecular and intermolecular electron transfer within the β-phase PVDF induced by the interfacial electron transfer enhances the dipole polarization, thus enhancing the piezoelectric effect, which in turn generates stronger dipole-dipole interactions to provide additional electrostatic potential energy for electrons in the polymer, finally enhancing the interfacial triboelectric effect again. On this basis, we propose the microscopic coupled electrification model at the ferroelectric polymer/metal interface and clarify that the triboelectric and piezoelectric effects dominate at low and high pressures, respectively. Inspired by the above microscopic mechanism, we regulate the ferroelectric β phase of PVDF film to develop a tribo-piezoelectric coupled pressure sensor(T-PPS) with high sensitivity(0.95 V/kPa) and wide measurement range(>10 MPa). In addition, benefiting from the excellent sensing characteristics of T-PPS, we propose a novel strategy based on pressure fluctuation detection of the bearing outer ring, enabling the high-precision synchronous online testing of load distribution and roller speed for intelligent bearings. This method can address the problems of existing measurements such as the destruction of bearings structure, interference with cage motion, and low integration.

Abstract not available

Touch panels utilizing surface-capacitive mechanism are ubiquitous in our daily life. However, the need for an additional probe signal generator and receiver module to detect the resistance distribution and variation caused by finger touching adds complexity and energy consumption to the system. Herein, we propose a self-powered and high-precision tribo-touch-position sensor (TPS) that can operate without an external probe signal generator and receiver module. By detecting the contact electrification signal and extracting the signal ratio between the edges of a uniform resistance film, TPS exhibits precise touch position detection with minimal channels. The mechanism and feasibility of this sensor is systematically analyzed from theory and experiment. Moreover, the resistance range and parameters that affect the sensing performance are discussed in depth. Compared to traditional capacitive touch panels, TPS can function in high moisture conditions and is not limited to grounded objects. Finally, the designed TPS achieves spatial resolutions of 0.001 and 1 mm in touching space and size, and a prototype 2D touch panel is fabricated experimentally. The signals ratio of 2D touch panel changes more obviously in the middle than on the sides while the fingers touch various positions. This work provides an alternative platform for simple and diverse contact localization using triboelectric effect.

The rapid development of wearable intelligent electronics, silk fabric sensors combine strain sensing functionality with comfortable wearability and high stretchability have attracted much attention of wearable electronics. However, common physical loading conductive units on silk fiber/yarn/textile sensor still faced aggregation, structural instablility and poor signal capture yet. Herein, a new preparation method of conductive silk yarn based on multiple chemical covalent bond reactions is presented. Moreover, silk/di-aldehyde cellulose nanocrystals/polypyrrole (SACP) composite yarns as flexible strain sensor was achieved by Schiff-base reaction between amino groups of silk yarn (SY) and aldehyde groups of di-aldehyde cellulose nanocrystals (DACN) and in-situ polymerization of pyrrole on the DACN hydroxyl groups. The best SACP sensor with pyrrole loading of 0.2 g (SACP0.2) showed robust mechanical strength (240 MPa), high conductivity (530 S/m), excellent sensitivity (gauge factor = 27) and outstanding dynamic durability during 12,000 cyclic stretching-releasing process. Especially, it can maintain good sensing performance after repeated rubbing and washing, and be further integrated into textile and clothing as wearable sensor by traditional sewing technology with different shapes. Moreover, SACP0.2 sensor were designed and integrated into various multifunctional health warning device for human sleep, college students’ physical fitness test and trapping mosquitoes, demonstating great potential in wearable electronics.Data AvailabilityData will be made available on request.

Highly efficient transition-metal electrocatalysts hold great promise for overcoming the sluggish kinetics of the oxygen reduction reaction (ORR), while the dense stacking of active sites within bulk materials constrains electrocatalytic behaviors. Therefore, nano-structure engineering to obtain hierarchal morphology is crucial to enrich the active sites and facilitate the corresponding mass transfer. Here, the three-dimensional interconnected and ordered mesoporous (3DOM) Fe2Nx decorated on TiOy (Fe2Nx@TiOy) is constructed. By introducing nitrogen vacancies, the increased surface area, and active sites boost ORR kinetics, including a high half-wave potential (0.88 V vs reversible hydrogen electrode) and high current density (71 mA cm-2 at 0.8 V) have been reached. The zinc-air battery assembled with Fe2Nx@TiOy catalysts presents a high specific capacity of 809 mAh g-1. Density functional theory analysis and X-ray absorption spectroscopy further confirm the promoter effects of nitrogen vacancies on modulating electronic structure of Fe, through regulating intermediates adsorption/desorption. The shift of its d-band center is also found toward the Fermi energy level, strengthening the adsorbate-substrate interaction. This allows oxygen species to be favorably stabilized onto active sites of Fe2Nx@TiOy.

Nanogenerators (NGs) are one of the promising energy solutions, which collect different forms of energy in the environment, and have great potential applications in self-powered systems, the Internet of Things, and blue energy. NGs are commonly applied as power supplies or transducers. To be designed into an outstanding power supply, the output performance should be evaluated by a standardized indicator series. Despite the existing standard, the output performance evaluations in the field are still using a series of indicators such as charge density, current density, output power density, and root mean square power density. Meanwhile, the non-linear time-strain-electric signal relation requires an up-to-date quantitative method. After more than half a century of development, machine learning (ML) has been able to adapt to the research needs of many disciplines. ML was proven applicable for multi-index evaluation, non-linear high-dimensional information processing, and distributed data analysis. In this article, interdisciplinary connection is established. The current works can be divided into eight categories: (1) Equipment optimization and fault diagnosis, (2) Information security protection, (3) Intelligent devices for sports and healthcare, (4) Human-machine interaction, (5) Object recognition, (6) Intelligent transportation system, (7) Intelligent Sound System and (8) Environmental protection. According to the existing literature, principal component analysis (PCA), random forest (RF), support vector machine (SVM), and a variety of deep learning (DL) and related algorithms are used, producing better numerical results than traditional algorithms in certain scenarios. Based on the analysis of the current reports, the development trends and challenges of NGs and ML are discussed. In the future, much more comprehensive application of ML and NGs will certainly cause great repercussions in the research field.

Triboelectric nanogenerator (TENG), a device that can convert mechanical energy into electricity based on the principle of triboelectrification, has gained tremendous attention since its first discovery in 2012. Although TENG has versatile applications in energy harvesting and self-powered sensing, its commercialization is still limited by the low power output. Recently, metal-organic frameworks (MOFs), with their large surface area and excellent tunability, have been explored to enhance the electrical performance of TENG. Herein, we synthesized nanoparticles of hydrophobic zeolitic imidazolate framework ZIF-71 (RHO topology) and its non-porous counterpart ZIF-72 (LCS topology), which were subsequently incorporated in a polydimethylsiloxane (PDMS) matrix as filler materials. By modifying the topology of ZIF nanofillers, we found the dielectric constant and surface adhesion of composites are both enhanced, thereby generating significantly higher triboelectric output. Moreover, we show the resultant ZIF/PDMS nanocomposite films exhibit enhanced triboelectric properties and long-term stability under cyclic mechanical loading. After integrating the prepared nanocomposite films into TENG devices, we accomplished the peak output voltage and current of 578 V and 19 μA for thin films (3 ×3 cm2, thickness ∼0.33 mm), respectively, by embedding 1 wt % of ZIF-72 nanoparticles into PDMS matrix, with an instantaneous maximum power density of ∼5 W m−2. In this study, the mechanism of improved TENG performance by incorporating MOF nanoparticles has, for the first time, been revealed through nanoscale-resolved mechanical and chemical studies. Furthermore, the practicality of MOF-based TENG was demonstrated by harvesting energy from oscillatory motions, for powering up commercial microelectronics, transmitting electrical signals remotely, and functioning as a self-powered Morse code generator.

Respiratory diseases have been increasingly affecting people worldwide, posing a major public health challenge due to rising morbidity and mortality rates. Subtle abnormal respiratory sounds s may present early in the pulmonary or respiratory tract diseases, therefore urging an instant intervention in critical clinical conditions. However, the current monitoring and signal analysis technologies pose significant challenges in achieving real-time, convenient, and accurate respiratory disease monitoring. Here, we propose a novel automatic auxiliary diagnosis system that utilizes a flexible electret-based self-powered sensor (FESS), signal processing technology, and machine learning algorithms. The FESS is based on a strain-enhanced laminated electret with an edge-to-edge hollow hemisphere array structure, which enables the system to detect and prevent various respiratory diseases with high accuracy rates of 99.43%, sensitivity of 98.30%, and specificity of 99.02%. Our system holds immense potential in reducing medical burden and improving the overall health of individuals.